![molecular formula C15H17F3N2O3 B5693984 N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide](/img/structure/B5693984.png)
N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide, also known as TFPAC, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. TFPAC is a spirocyclic compound that contains a trifluoromethyl group and a carboxamide moiety. This compound has been synthesized using various methods and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide is not fully understood, but it is believed to act by inhibiting specific enzymes and proteins involved in various biological processes. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in regulating gene expression. By inhibiting HDACs, this compound can modulate the expression of various genes, including those involved in cancer cell growth and viral replication.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of gene expression, inhibition of cell growth, and induction of apoptosis in cancer cells. Additionally, this compound has been shown to inhibit viral replication and reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has several advantages for lab experiments, including its ease of synthesis and availability. Additionally, this compound has been shown to exhibit potent biological activities at low concentrations, making it an attractive compound for drug discovery and development. However, this compound has some limitations, including its low solubility in water and potential toxicity at high concentrations.
Future Directions
There are several future directions for research involving N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide. One area of interest is the development of this compound-based drugs for the treatment of cancer and viral infections. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other biological processes. Finally, the development of new methods for synthesizing this compound and its derivatives may lead to the discovery of new compounds with even greater biological activities.
Synthesis Methods
N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide can be synthesized using various methods, including the reaction of 2-(trifluoromethyl)aniline with 1,4-dioxa-8-azaspiro[4.5]decane-8-carboxylic acid. This reaction is carried out under specific conditions and yields this compound as a white solid. Other methods of synthesis include the use of different starting materials and reaction conditions.
Scientific Research Applications
N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has been studied extensively for its potential applications in drug discovery and development. This compound has been shown to exhibit various biological activities, including antitumor, anti-inflammatory, and antiviral properties. This compound has been tested against different types of cancer cells and has shown promising results in inhibiting their growth. Additionally, this compound has been studied as a potential treatment for viral infections, including HIV and hepatitis C.
properties
IUPAC Name |
N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17F3N2O3/c16-15(17,18)11-3-1-2-4-12(11)19-13(21)20-7-5-14(6-8-20)22-9-10-23-14/h1-4H,5-10H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSFISSHKXPGDAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12OCCO2)C(=O)NC3=CC=CC=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.